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Compound of Interest

Compound Name: OTS186935 trihydrochloride

Cat. No.: B15073903 Get Quote

OTS186935 Trihydrochloride Technical Support
Center
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals experiencing

issues with dissolving OTS186935 trihydrochloride in DMSO.

Frequently Asked Questions (FAQs)
Q1: My OTS186935 trihydrochloride is not dissolving properly in DMSO. What could be the

issue?

A1: Several factors can contribute to the incomplete dissolution of OTS186935
trihydrochloride in DMSO. These include:

Compound Concentration: Exceeding the solubility limit of OTS186935 trihydrochloride in

DMSO, which is approximately 25 mg/mL, can lead to incomplete dissolution.[1]

Quality of DMSO: DMSO is hygroscopic, meaning it readily absorbs moisture from the air.

The presence of water in the DMSO can significantly decrease the solubility of the

compound.[2] It is crucial to use newly opened or anhydrous DMSO for the preparation of

your stock solution.
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Insufficient Agitation: OTS186935 trihydrochloride may require more than simple vortexing

to dissolve completely. The use of ultrasonication is recommended to aid dissolution.[1][2]

Temperature: While not always necessary, gentle heating can assist in the dissolution

process.[2]

Q2: What is the recommended procedure for dissolving OTS186935 trihydrochloride in

DMSO?

A2: For optimal dissolution, please follow the recommended protocol outlined in the

experimental protocols section below. This procedure includes using high-quality DMSO,

appropriate concentrations, and ultrasonication.

Q3: Can I heat the DMSO solution to help dissolve the compound?

A3: Yes, gentle heating can be used to aid in the dissolution of OTS186935 trihydrochloride if

precipitation or phase separation occurs.[2] However, it is important to do so with caution.

DMSO can be hazardous at elevated temperatures, so it is recommended to warm the solution

gently and for a short period. Always consult your institution's safety guidelines for handling

heated DMSO.

Q4: Are there any alternative solvents I can use if I continue to have issues with DMSO?

A4: While DMSO is a common solvent, OTS186935 trihydrochloride is also soluble in water

at a concentration of 50 mg/mL with the aid of ultrasonication.[1] For in vivo experiments,

several alternative solvent formulations are available that utilize a combination of DMSO with

other agents to improve solubility and bioavailability. Please refer to the In Vivo Formulation

Protocols table for more details.

Q5: How should I store my OTS186935 trihydrochloride stock solution in DMSO?

A5: Stock solutions of OTS186935 trihydrochloride in DMSO should be stored under the

following conditions to ensure stability:

-20°C for up to 1 month.[2]

-80°C for up to 6 months.[2]
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It is recommended to store the solution in tightly sealed vials to prevent moisture absorption.

For in vivo experiments, it is best to prepare fresh solutions on the day of use.[2]

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Cloudy or Precipitated Solution
Compound concentration

exceeds solubility limit.

Prepare a new solution at a

concentration of ≤25 mg/mL.

Poor quality or "wet" DMSO

was used.

Use a fresh, unopened bottle

of anhydrous DMSO.

Insufficient agitation.

Sonicate the solution in a

water bath until it becomes

clear.

Compound "oils out" or forms a

separate layer

Presence of excess water in

DMSO.

Ensure DMSO is anhydrous

and handle it in a low-humidity

environment if possible.

Temperature fluctuations

during storage.

Store stock solutions at a

stable temperature as

recommended (-20°C or

-80°C).

Difficulty dissolving even at low

concentrations

The compound may have

degraded due to improper

storage.

Verify the storage conditions of

the solid compound. It should

be stored at 4°C or -20°C in a

tightly sealed container away

from moisture.[1]

Quantitative Data Summary
Solubility Data

Solvent Concentration Method

DMSO 25 mg/mL (47.86 mM) Requires ultrasonication[1][2]

Water 50 mg/mL (95.73 mM) Requires ultrasonication[1][2]
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Storage Conditions for Stock Solutions

Temperature Duration Notes

-20°C 1 month
Sealed storage, away from

moisture[2]

-80°C 6 months
Sealed storage, away from

moisture[2]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution in DMSO

Weigh the Compound: Accurately weigh the required amount of OTS186935
trihydrochloride (Molecular Weight: 522.31 g/mol , may vary slightly between batches). For

1 mL of a 10 mM solution, you will need 5.22 mg.

Add DMSO: Use a fresh, unopened bottle of anhydrous DMSO. Add the desired volume of

DMSO to the vial containing the compound.

Vortex: Briefly vortex the mixture to suspend the compound.

Ultrasonicate: Place the vial in a sonicator water bath. Sonicate the solution until it becomes

clear. This may take several minutes.

Storage: Once fully dissolved, store the stock solution at -20°C or -80°C in a tightly sealed

vial.

In Vivo Formulation Protocols

If direct dissolution in DMSO is not suitable for your experimental needs, consider the following

formulations for in vivo studies. Note that these may result in a clear solution or a suspension.
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Protocol Solvents (v/v)
Final
Concentration

Solution
Appearance

1

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

2.08 mg/mL (3.98

mM)

Suspended solution;

requires ultrasonic[2]

2

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.08 mg/mL (3.98

mM)
Clear solution[2]

3
10% DMSO, 90%

Corn Oil

≥ 2.08 mg/mL (3.98

mM)
Clear solution[2]
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Caption: Workflow for dissolving OTS186935 trihydrochloride in DMSO.
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Caption: Simplified signaling pathway of OTS186935 trihydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [OTS186935 trihydrochloride not dissolving properly in
DMSO.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15073903#ots186935-trihydrochloride-not-dissolving-
properly-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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